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Compound of Interest

Compound Name: Ethylbenzene-d10

Cat. No.: B166147 Get Quote

An In-depth Technical Guide to the Safe Handling of Deuterated Ethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling precautions for deuterated

ethylbenzene (CAS: 25837-05-2), a compound frequently used as an NMR solvent and internal

standard in analytical chemistry. While isotopic substitution can alter certain biological and

physical properties, the general safety, handling, and toxicological profiles are considered

analogous to its non-deuterated counterpart, ethylbenzene (CAS: 100-41-4). The data

presented herein is a synthesis from various safety data sheets and toxicological resources for

both forms.

Hazard Identification and Classification
Deuterated ethylbenzene is classified as a hazardous substance. It is a highly flammable liquid

and vapor that poses significant health risks upon exposure.[1][2]

Signal Word: Danger[2]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.

H304: May be fatal if swallowed and enters airways.[3]
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H332: Harmful if inhaled.[3]

H373: May cause damage to organs (specifically the auditory system) through prolonged or

repeated exposure.[3]

H412: Harmful to aquatic life with long lasting effects.[3]

NFPA Rating (Estimated):

Health: 2

Flammability: 3

Instability: 0[4]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and safety properties of deuterated

ethylbenzene.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₈D₁₀ or C₆D₅CD₂CD₃ [2][4]

Molecular Weight ~116.23 g/mol [2]

Appearance Colorless liquid [4][5]

Odor Aromatic, similar to gasoline [4][5][6]

Boiling Point 134.5 - 134.6 °C [4]

Melting Point -95 °C

Flash Point 15 °C (59 °F) - Closed Cup [4]

Density 0.940 - 0.949 g/mL at 25 °C [4]

Vapor Pressure 9.6 mmHg at 25 °C [4][7]

Vapor Density 3.66 (Air = 1) [4][7]

Solubility in Water Insoluble [4]

| Autoignition Temperature | 432 °C (809.6 °F) |[4][7] |

Table 2: Exposure Controls and Hazard Ratings

Parameter Value Source

GHS Hazard Classifications

Flammable Liquid 2,
Aspiration Toxicity 1,
Acute Toxicity 4
(Inhalation), STOT RE 2,
Aquatic Chronic 3

Lower Explosion Limit 1.2% [4][7]

Upper Explosion Limit 6.8% [4][7]

NFPA Health Rating 2 [4]

NFPA Flammability Rating 3 [4]
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| NFPA Instability Rating | 0 |[4] |

Toxicological Profile
Exposure to deuterated ethylbenzene can lead to a range of adverse health effects, targeting

several organ systems.

Inhalation: Harmful if inhaled.[3] Vapors may cause drowsiness, dizziness, and irritation to

the throat.[1][8] High concentrations can lead to central nervous system (CNS) depression,

with symptoms including headache, nausea, and in severe cases, unconsciousness and

respiratory failure.[1][4] The auditory system is a key target, with prolonged exposure

potentially causing irreversible hearing damage.[8][9]

Skin Contact: Causes skin irritation.[4] Prolonged or repeated contact may lead to dermatitis,

characterized by redness and swelling.[1] The substance may be absorbed through the skin.

[4]

Eye Contact: Causes eye irritation.[4]

Ingestion: May be fatal if swallowed and enters the airways due to the risk of chemical

pneumonitis (aspiration).[1] Ingestion can cause gastrointestinal irritation with nausea and

vomiting.[4]

Chronic Exposure: May cause damage to organs, particularly the auditory system, through

prolonged or repeated exposure.[3] The International Agency for Research on Cancer

(IARC) has classified ethylbenzene as possibly carcinogenic to humans (Group 2B).[8]

Experimental Protocols Overview
Detailed experimental protocols for deuterated ethylbenzene are not readily available; however,

toxicological profiles for ethylbenzene reference standardized methodologies.

Acute Oral Toxicity (LD50): Studies to determine the median lethal dose (LD50) typically

involve administering the substance via gavage to fasted laboratory animals (e.g., rats). A

range of doses is used on different groups of animals. Observations for signs of toxicity and

mortality are recorded over a period, typically 14 days, to calculate the LD50 value, which for

ethylbenzene is approximately 3500 mg/kg in rats.[10]
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Acute Inhalation Toxicity (LC50): These experiments involve exposing animals (e.g., rats) to

various concentrations of the substance's vapor in a controlled inhalation chamber for a fixed

period (e.g., 4 hours).[10] Animals are then observed for toxic effects and mortality to

determine the median lethal concentration (LC50).[10]

Chronic Toxicity Studies: For long-term studies, animals are exposed to the substance daily

(e.g., 6 hours/day, 5 days/week) for extended periods, such as 90 days or 2 years.[9][10]

These studies are designed to identify target organ toxicity and carcinogenic potential.

Endpoints include clinical observations, body weight changes, hematology, clinical chemistry,

and comprehensive histopathological examination of tissues.[10]

Handling and Storage
Strict adherence to safety protocols is mandatory when handling deuterated ethylbenzene.

Ventilation: Always use in a well-ventilated area or under a chemical fume hood to avoid

inhalation of vapors.[11]

Ignition Sources: It is a highly flammable liquid.[1] Keep away from heat, sparks, open

flames, and other ignition sources.[12] No smoking in the handling area.

Grounding: Ground and bond containers and receiving equipment during transfer to prevent

static discharge, which can ignite vapors.[12] Use only non-sparking tools.[12]

Personal Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in

work areas.[11][12]

Storage: Store in a cool, dry, well-ventilated place away from incompatible materials like

oxidizing agents.[11] Keep containers tightly closed to prevent leakage and evaporation.[4]

[11]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn to prevent exposure.

Eye/Face Protection: Wear chemical safety goggles or a face shield.
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Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and protective clothing

to prevent skin contact.[11]

Respiratory Protection: If ventilation is inadequate or vapors are generated, use a NIOSH-

approved respirator with an organic vapor cartridge.

First-Aid and Emergency Procedures
Diagram 1: Hazard Exposure and First-Aid Response
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Routes of Exposure Potential Health Effects First-Aid Measures

Inhalation

CNS Depression
(Dizziness, Headache)

Respiratory Irritation

Skin Contact Skin Irritation
Dermatitis

Eye Contact Severe Eye Irritation

Ingestion Aspiration Risk
Chemical Pneumonitis

Move to Fresh Air
Seek Medical Attention

Remove Contaminated Clothing
Rinse Skin with Water

Rinse with Water (15 min)
Seek Medical Attention

DO NOT Induce Vomiting
IMMEDIATELY Call Poison Center
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166147?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

